Cas no 1805536-51-9 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
• CAS No: 1805536-51-9
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891904
• Update Time: 2025-05-22

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)6-3-5(8(12)13)7(4-11)14-9(6)15/h3,8H,2,4H2,1H3,(H,14,15)
• InChI Key： LIJJNVBTYFJFFR-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C=C(C(=O)OCC)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate (CAS No. 1805536-51-9)

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate, with the CAS registry number 1805536-51-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound is characterized by its unique pyridine ring structure, which is substituted with a chloromethyl group at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 6, and an ethoxycarbonyl group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a promising candidate for various applications.

The synthesis of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the pyridine ring system, followed by the introduction of the substituents at specific positions. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the chloromethyl and difluoromethyl groups with high precision and yield.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. The hydroxyl group at position 6 and the ethoxycarbonyl group at position 5 provide opportunities for further functionalization, allowing chemists to explore various bioisosteres and prodrug strategies. Recent studies have demonstrated that Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that it could serve as a scaffold for developing novel therapeutic agents targeting Alzheimer's disease and other related conditions.

In addition to its medicinal applications, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate has shown promise in agrochemical research. The chloromethyl group imparts moderate insecticidal activity, while the difluoromethyl group enhances stability under environmental conditions. Researchers have investigated its efficacy against a range of agricultural pests, including coleopterans and lepidopterans. Preliminary results indicate that this compound could be developed into an environmentally friendly pesticide with reduced toxicity to non-target species.

The pharmacokinetic properties of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate have also been extensively studied. In vitro assays reveal that it possesses good solubility in physiological buffers and exhibits moderate permeability across cellular membranes. These characteristics are advantageous for oral drug delivery systems. However, further investigations are required to optimize its bioavailability and minimize potential off-target effects.

From a structural standpoint, the compound's pyridine ring serves as a rigid framework that facilitates favorable interactions with biological targets. The chloromethyl group introduces electron-withdrawing effects, which can enhance binding affinity to certain receptor sites. Meanwhile, the difluoromethyl group contributes to both electronic tuning and steric bulk, balancing between specificity and selectivity in molecular recognition processes.

Recent advances in computational chemistry have enabled researchers to perform detailed molecular docking studies on Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate. These simulations have provided insights into its binding modes with various protein targets, guiding further optimization efforts. For example, modifications to the ethoxycarbonyl group have been explored to improve hydrogen bonding interactions without compromising the molecule's overall stability.

In terms of environmental impact, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate has been shown to degrade relatively quickly under aerobic conditions, reducing its persistence in soil and water systems. This property aligns with current regulatory requirements for sustainable agrochemicals and pharmaceuticals.

Looking ahead, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate represents a versatile platform for exploring new chemical entities with diverse biological activities. Its modular structure allows for systematic variation of substituents to tailor properties such as solubility, bioavailability, and target specificity. As research continues to unfold, this compound is expected to play an increasingly important role in both therapeutic development and pest management solutions.